Cas no 2138808-76-9 (4-(2-Bromoethenyl)-2-fluorobenzoic acid)

• Product Name: 4-(2-Bromoethenyl)-2-fluorobenzoic acid
• CAS No: 2138808-76-9
• MF: C₉H₆BrFO₂
• MW: 245.045145511627
• CID: 6104588
• PubChem ID: 165952994
• Update Time: 2025-10-29

4-(2-Bromoethenyl)-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-802515
• 2138808-76-9
• 4-(2-bromoethenyl)-2-fluorobenzoic acid
• 4-(2-Bromoethenyl)-2-fluorobenzoic acid

• Inchi： 1S/C9H6BrFO2/c10-4-3-6-1-2-7(9(12)13)8(11)5-6/h1-5H,(H,12,13)/b4-3+
• InChI Key： TZMSRLSKPRGYCL-ONEGZZNKSA-N
• SMILES： Br/C=C/C1C=CC(C(=O)O)=C(C=1)F

Computed Properties

• Exact Mass: 243.95352g/mol
• Monoisotopic Mass: 243.95352g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Additional information on 4-(2-Bromoethenyl)-2-fluorobenzoic acid

Introduction to 4-(2-Bromoethenyl)-2-fluorobenzoic Acid (CAS No. 2138808-76-9)

4-(2-Bromoethenyl)-2-fluorobenzoic acid (CAS No. 2138808-76-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, including a bromoalkene moiety and a fluorinated benzene ring, which endow it with a range of interesting properties and potential applications.

The chemical structure of 4-(2-Bromoethenyl)-2-fluorobenzoic acid consists of a benzoic acid core with a 2-fluoro substitution on the benzene ring and a 4-(2-bromoethenyl) side chain. The presence of the bromine atom in the side chain makes this compound an excellent precursor for various synthetic transformations, particularly those involving palladium-catalyzed cross-coupling reactions. These reactions are crucial in the synthesis of complex organic molecules, including pharmaceuticals and advanced materials.

In the realm of medicinal chemistry, 4-(2-Bromoethenyl)-2-fluorobenzoic acid has been explored as a building block for the development of novel drugs. Recent studies have highlighted its potential in the design of inhibitors targeting specific enzymes and receptors. For instance, researchers have synthesized derivatives of this compound that exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The fluorine atom in the structure enhances the lipophilicity and metabolic stability of these derivatives, making them more suitable for in vivo applications.

Beyond its medicinal applications, 4-(2-Bromoethenyl)-2-fluorobenzoic acid has also found use in materials science. Its unique electronic properties make it an attractive candidate for the development of functional materials, such as organic semiconductors and photovoltaic materials. The conjugated system formed by the benzene ring and the double bond in the side chain can facilitate charge transport and light absorption, which are essential for these applications.

The synthesis of 4-(2-Bromoethenyl)-2-fluorobenzoic acid typically involves a multi-step process. One common approach is to start with 2-fluorobenzoyl chloride, which is then reacted with an appropriate organometallic reagent to introduce the bromoalkene moiety. This method allows for high yields and good purity, making it suitable for large-scale production. Recent advancements in green chemistry have also led to more environmentally friendly synthetic routes, reducing the use of hazardous reagents and minimizing waste generation.

The physical properties of 4-(2-Bromoethenyl)-2-fluorobenzoic acid are well-documented. It is a white crystalline solid with a melting point around 150°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it easy to handle and process in both laboratory and industrial settings.

In terms of safety, while 4-(2-Bromoethenyl)-2-fluorobenzoic acid is not classified as a hazardous material, standard precautions should be taken when handling it to avoid skin contact and inhalation. Proper personal protective equipment (PPE) such as gloves and goggles should be used, and work should be conducted in a well-ventilated area or fume hood.

The future prospects for 4-(2-Bromoethenyl)-2-fluorobenzoic acid are promising. Ongoing research continues to uncover new applications and derivatives with enhanced properties. For example, recent studies have explored its use in polymer chemistry to create novel functional polymers with improved mechanical and thermal stability. Additionally, there is growing interest in using this compound as a scaffold for the development of fluorescent probes for biological imaging.

In conclusion, 4-(2-Bromoethenyl)-2-fluorobenzoic acid (CAS No. 2138808-76-9) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers working in medicinal chemistry, materials science, and related fields. As research continues to advance, it is likely that new applications and derivatives will emerge, further expanding the utility of this intriguing compound.